Cas no 1222-43-1 (6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid)

6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid is a heterocyclic compound featuring a quinoxaline core with methoxy and methyl substituents, as well as a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, while the carboxylic acid moiety allows for further derivatization. This compound exhibits potential utility in medicinal chemistry due to its scaffold’s resemblance to pharmacologically active quinoxaline derivatives. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes.

6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid structure

1222-43-1 structure

Product Name:6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

CAS No:1222-43-1

MF:C₁₂H₁₂N₂O₅

MW:264.234083175659

MDL:MFCD18449054

CID:1213731

PubChem ID:10967369

Update Time:2025-06-26

6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Quinoxalinecarboxylic acid,3,4-dihydro-6,7-dimethoxy-4-methyl-3-oxo-
- 6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
- DTXSID001156616
- 3,4-Dihydro-6,7-dimethoxy-4-methyl-3-oxo-2-quinoxalinecarboxylic acid
- 1222-43-1
- SCHEMBL10479158
- 6,7-dimethoxy-4-methyl-3-oxoquinoxaline-2-carboxylic acid
- AKOS033755111
- BAA22243
- CS-0087952
- Z2048211779
- EN300-209663
- 6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylicacid
- MDL： MFCD18449054
- Inchi： 1S/C12H12N2O5/c1-14-7-5-9(19-3)8(18-2)4-6(7)13-10(11(14)15)12(16)17/h4-5H,1-3H3,(H,16,17)
- InChI Key： AAFOBWIAEKIODG-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=C(C=1)N(C)C(C(C(=O)O)=N2)=O)OC

Computed Properties

Exact Mass: 264.07466
Monoisotopic Mass: 264.07462149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 88.4Å²

Experimental Properties

PSA: 88.43

6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D472693-2.5mg	6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic Acid	1222-43-1		2.5mg	$ 70.00	2022-06-05
TRC	D472693-5mg	6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic Acid	1222-43-1		5mg	$ 95.00	2022-06-05
TRC	D472693-25mg	6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic Acid	1222-43-1		25mg	$ 340.00	2022-06-05
Chemenu	CM476128-1g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%+	1g	$***	2023-04-03
Enamine	EN300-209663-0.05g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	0.05g	$462.0	2023-09-16
Enamine	EN300-209663-0.1g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	0.1g	$603.0	2023-09-16
Enamine	EN300-209663-0.25g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	0.25g	$862.0	2023-09-16
Enamine	EN300-209663-0.5g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	0.5g	$1360.0	2023-09-16
Enamine	EN300-209663-1.0g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	1g	$1742.0	2023-05-24
Enamine	EN300-209663-2.5g	6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid	1222-43-1	95%	2.5g	$3417.0	2023-09-16

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Additional information on 6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

Comprehensive Overview of 6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid (CAS No. 1222-43-1)

6,7-Dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid (CAS No. 1222-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoxaline derivative is characterized by its unique dimethoxy and carboxylic acid functional groups, which contribute to its versatile chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's molecular structure features a dihydroquinoxaline core, which is known for its bioactivity. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. Its methyl and oxo substituents further enhance its stability, making it a candidate for sustainable chemistry applications. As the demand for green synthesis methods grows, this compound's role in catalysis and biodegradable materials is under investigation.

In the context of drug design, 6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid is often compared to other heterocyclic compounds due to its electron-rich framework. Its CAS No. 1222-43-1 is frequently searched in academic databases, reflecting its importance in medicinal chemistry. Users also inquire about its solubility, synthesis routes, and toxicity profile, indicating a need for comprehensive data sheets.

The compound's applications extend to material science, where its thermal stability and photophysical properties are studied for OLEDs and sensors. With the rise of precision agriculture, its derivatives are being tested as eco-friendly pesticides. This aligns with the broader trend of bio-based solutions in agrochemicals, a topic frequently discussed in scientific forums.

From a commercial perspective, suppliers of CAS No. 1222-43-1 emphasize its high purity and custom synthesis options. The compound's regulatory status is another hot topic, with researchers seeking clarity on REACH compliance and patent landscapes. Its scalable production methods are also a focus, particularly for contract manufacturing organizations (CMOs).

In summary, 6,7-dimethoxy-4-methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid represents a nexus of innovation across multiple disciplines. Its CAS No. 1222-43-1 serves as a gateway to advanced research in life sciences and industrial chemistry, addressing contemporary challenges like drug development and environmental sustainability.